Cas no 2228637-42-9 (3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol
• CAS No: 2228637-42-9
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 5838165
• PubChem ID: 165782887
• Update Time: 2025-06-13

3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol
• 2228637-42-9
• EN300-1762189
• 3-[(2-fluoro-4-nitrophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13FN2O3/c12-10-5-9(14(16)17)2-1-8(10)6-11(15)3-4-13-7-11/h1-2,5,13,15H,3-4,6-7H2
• InChI Key： MKIWAKXDVRJHGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CNCC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol

Introduction to 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol (CAS No: 2228637-42-9)

3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2228637-42-9, has garnered attention due to its structural motifs that are often explored in the development of novel bioactive molecules. The presence of a fluoro-substituted nitrophenyl moiety and a pyrrolidin-3-ol scaffold suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The fluoro-substituent in the aromatic ring is a well-documented feature in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the 2-fluoro-4-nitrophenyl group introduces both electronic and steric effects that can be leveraged to fine-tune the pharmacokinetic and pharmacodynamic properties of a drug candidate. The nitro group further contributes to the compound's reactivity and potential for hydrogen bonding interactions, which are crucial for achieving high binding specificity to biological receptors.

The pyrrolidin-3-ol core is another key structural element that imparts unique characteristics to this compound. Pyrrolidine rings are commonly found in biologically active molecules due to their ability to mimic secondary amine functionalities and their role in stabilizing three-dimensional conformations through intramolecular hydrogen bonding. The hydroxyl group at the 3-position of the pyrrolidine ring adds another layer of complexity, enabling diverse interactions with biological targets and facilitating further derivatization for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol with greater accuracy. These tools allow for the virtual screening of large compound libraries, identifying promising candidates for experimental validation. Studies have shown that molecules incorporating both fluoro-substituted aromatic rings and pyrrolidine scaffolds often exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory pathways, central nervous system (CNS) disorders, and oncological diseases.

In the context of drug discovery, the synthesis of 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol represents a significant step forward in developing novel therapeutics. The compound's structural features make it a versatile building block for generating derivatives with tailored biological properties. For instance, modifications at the fluoro-substituted nitrophenyl ring or the pyrrolidin-3-ol core could lead to enhanced potency, selectivity, or improved pharmacokinetic profiles. Such modifications are often guided by insights from high-throughput screening (HTS) data and structure-based drug design approaches.

The exploration of 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol also aligns with current trends in pharmaceutical research towards developing small molecule inhibitors with high target engagement and minimal off-target effects. The compound's ability to interact selectively with biological targets is critical for achieving therapeutic efficacy while minimizing side effects. This is particularly important in treating complex diseases where polypharmacology can lead to adverse reactions. By leveraging computational tools and synthetic methodologies, researchers can optimize the structure of this compound to maximize its therapeutic potential.

Furthermore, the development of new synthetic routes for 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol has been a focus of recent research efforts. Efficient synthetic strategies not only reduce production costs but also enable scalability for industrial applications. Advances in catalytic methods and green chemistry principles have made it possible to synthesize complex molecules like this one with higher yields and reduced environmental impact. Such innovations are essential for ensuring the sustainable development of pharmaceuticals.

The potential applications of 3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol extend across multiple therapeutic areas. For example, its structural features suggest activity against enzymes involved in inflammation pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with CNS receptors could make it relevant for developing treatments for neurodegenerative disorders or psychiatric conditions. Preclinical studies are ongoing to explore these possibilities further.

In conclusion,3-(2-fluoro-4-nitrophenyl)methylpyrrolidin-3-ol (CAS No: 2228637-42-9) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a fluoro-substituted nitrophenyl ring and a pyrrolidin-3-ol core provides a rich foundation for designing bioactive molecules with high specificity and efficacy. As research continues to uncover new synthetic methods and biological insights,this compound is poised to play an important role in the development of next-generation therapeutics.